Cas no 1350901-36-8 (Quintrione)

• Product Name: Quintrione
• CAS No: 1350901-36-8
• MF: C₁₆H₁₁Cl₂NO₃
• MW: 336.169442415237
• CID: 5044057
• Update Time: 2025-07-22

Quintrione Chemical and Physical Properties

Names and Identifiers

• Quintrione

• Inchi： 1S/C16H11Cl2NO3/c17-9-6-8-4-5-10(18)13(15(8)19-7-9)16(22)14-11(20)2-1-3-12(14)21/h4-7,14H,1-3H2
• InChI Key： SZPMWKUJLQEAEL-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(=O)C1C(C1=C2C(=CC=C1Cl)C=C(Cl)C=N2)=O

Additional information on Quintrione

Introduction to Quintrione (CAS No: 1350901-36-8)

Quintrione, chemically identified by the CAS number 1350901-36-8, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This introduction aims to provide a comprehensive overview of its chemical properties, potential applications, and the latest research findings that highlight its significance in modern medicine.

The molecular structure of Quintrione exhibits unique characteristics that make it a promising candidate for various therapeutic applications. Its chemical composition and functional groups contribute to its ability to interact with biological targets, making it a valuable compound in the quest for novel pharmaceutical agents.

In recent years, there has been a surge in research focused on developing new treatments for neurological disorders. Quintrione has emerged as a compound of interest in this domain due to its demonstrated ability to modulate certain neurotransmitter pathways. Studies have shown that it can influence the activity of enzymes and receptors involved in neural signaling, which could potentially lead to breakthroughs in managing conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of Quintrione is further enhanced by its ability to cross the blood-brain barrier, a critical factor for any compound intended to treat central nervous system disorders. This property allows the compound to reach its target sites within the brain more effectively, thereby increasing its therapeutic potential.

One of the most compelling aspects of Quintrione is its multifaceted mechanism of action. Research indicates that it can exert its effects through multiple pathways, including antioxidant and anti-inflammatory actions. These properties make it a promising candidate for treating a wide range of conditions beyond neurological disorders, such as cardiovascular diseases and chronic inflammatory conditions.

Recent clinical trials have begun to explore the efficacy of Quintrione in treating neurological disorders. Preliminary results are encouraging, showing significant improvements in cognitive function and motor control in patients with Parkinson's disease. These findings are particularly exciting as they suggest that Quintrione could be a viable alternative or adjunct therapy for existing treatments.

The synthesis and purification of Quintrione are areas where advancements in chemical methodology have played a crucial role. Modern techniques have allowed researchers to produce high-purity samples of the compound, which is essential for both preclinical and clinical studies. The development of efficient synthetic routes has also made it possible to scale up production, paving the way for broader clinical application.

In addition to its therapeutic potential, Quintrione has shown promise in preclinical studies as a tool for understanding disease mechanisms. By studying how Quintrione interacts with biological systems, researchers can gain valuable insights into the underlying pathophysiology of various diseases. This knowledge could lead to the identification of new drug targets and the development of more effective treatment strategies.

The safety profile of Quintrione is another area that has been extensively studied. Initial toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential interactions with other medications.

The regulatory landscape for new pharmaceutical agents continues to evolve, presenting both challenges and opportunities for compounds like Quintrione. As regulatory bodies implement stricter guidelines for drug approval, it is crucial for researchers to conduct rigorous testing to ensure the safety and efficacy of new treatments. The ongoing research into Quintrione aims to meet these stringent requirements and bring this promising compound closer to clinical use.

In conclusion, Quintrione (CAS No: 1350901-36-8) represents a significant advancement in pharmaceutical research with its unique chemical properties and multifaceted mechanism of action. The latest research findings underscore its potential as a therapeutic agent for neurological disorders and other conditions characterized by oxidative stress and inflammation. As further studies continue to elucidate its benefits and safety profile, Quintrione holds great promise for improving patient outcomes in the future.